Cas no 887579-62-6 (5-cyanopyridine-3-carboxylic acid)

• Product Name: 5-cyanopyridine-3-carboxylic acid
• CAS No: 887579-62-6
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• MDL: MFCD07367904
• CID: 1028130
• PubChem ID: 22174782
• Update Time: 2025-05-19

5-cyanopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanonicotinic acid
• 5-CYANO-3-PYRIDINECARBOXYLIC ACID
• 5-Cyano-nicotinic acid
• 5-cyanopyridine-3-carboxylic acid
• 5-CyanonicotinicAcid
• YLVWEUCOZIMGPV-UHFFFAOYSA-N
• 2070AF
• 4593AC
• AB31370
• NE63294
• SY029381
• 5-cyano-3-pyridinecarboxylic acid, AldrichCPR
• 5-Cyano-3-pyridinecarboxylic acid (ACI)

• MDL： MFCD07367904
• Inchi： 1S/C7H4N2O2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4H,(H,10,11)
• InChI Key： YLVWEUCOZIMGPV-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(O)=O)C=NC=1

Computed Properties

• Exact Mass: 148.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 74

Experimental Properties

• PSA: 73.98000
• LogP: 0.65148

5-cyanopyridine-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-cyanopyridine-3-carboxylic acid

Recent Advances in the Application of 5-Cyanopyridine-3-Carboxylic Acid (CAS: 887579-62-6) in Chemical Biology and Pharmaceutical Research

5-Cyanopyridine-3-carboxylic acid (CAS: 887579-62-6) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This compound's unique structural features, including the cyano and carboxylic acid functional groups, enable diverse chemical modifications, making it a valuable scaffold for drug discovery and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-cyanopyridine-3-carboxylic acid derivatives as potent inhibitors of Bruton's tyrosine kinase (BTK), a target for autoimmune diseases and B-cell malignancies. The researchers synthesized a series of analogs, with compound 12 (derived from 887579-62-6) showing IC50 values in the low nanomolar range. Molecular docking studies revealed that the cyano group forms critical hydrogen bonds with the kinase's hinge region, while the carboxylic acid moiety enhances solubility and pharmacokinetic properties.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 5-cyanopyridine-3-carboxylic acid-based compounds exhibit broad-spectrum activity against drug-resistant Gram-positive bacteria, including MRSA. The lead compound demonstrated a MIC of 2 μg/mL against clinical isolates, with mechanistic studies suggesting inhibition of bacterial cell wall synthesis. This finding opens new avenues for addressing the global antimicrobial resistance crisis.

The compound's utility extends to diagnostic applications. A recent ACS Sensors publication (2024) described a novel fluorescent probe incorporating 5-cyanopyridine-3-carboxylic acid that selectively detects reactive oxygen species (ROS) in live cells. The probe's emission intensity increases 20-fold upon ROS binding, enabling real-time monitoring of oxidative stress in neurodegenerative disease models. This development provides researchers with a powerful tool for studying redox biology and screening potential neuroprotective agents.

From a synthetic chemistry perspective, advances in the scalable production of 5-cyanopyridine-3-carboxylic acid have been achieved. A 2023 patent (WO2023187654) discloses an improved catalytic process using ruthenium-based catalysts that achieves 95% yield with excellent purity (>99.5%). This technological breakthrough addresses previous challenges in large-scale manufacturing, facilitating broader application in pharmaceutical development.

Ongoing clinical trials (NCT05678954) are evaluating a 5-cyanopyridine-3-carboxylic acid derivative as a potential treatment for idiopathic pulmonary fibrosis. Phase Ib results show favorable safety profiles and promising biomarker modulation. The compound's dual mechanism of action - inhibiting both fibrotic signaling and oxidative stress - positions it as a potential first-in-class therapy for this devastating condition.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The unique electronic properties of the cyano group make it particularly suitable for these emerging therapeutic modalities. Several biotech companies have included 887579-62-6 derivatives in their preclinical pipelines, signaling growing industry interest in this chemical scaffold.